2,2-Dimethyl-6-nitro-1,3-benzodioxol-5-amine

• CAS No.: 81864-31-5
• Molecular Formula: C9H10N2O4
• Molecular Weight: 210.19g/mol
• IUPAC Name: 2,2-dimethyl-6-nitro-1,3-benzodioxol-5-amine
• InChI: InChI=1S/C9H10N2O4/c1-9(2)14-7-3-5(10)6(11(12)13)4-8(7)15-9/h3-4H,10H2,1-2H3
• InChI Key: IANVKUIMAHXNOX-UHFFFAOYSA-N
• SMILES: CC1(OC2=C(O1)C=C(C(=C2)N)[N+](=O)[O-])C

Description

2,2-Dimethyl-6-nitro-1,3-benzodioxol-5-amine is a useful research compound. Its molecular formula is C9H10N2O4 and its molecular weight is 210.19g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

22.0 g of 2,2-dimethyl-5-acetamino-6-nitro-1,3-benzodioxole were boiled under reflux for 1 hour in 1.1 of methanol containing 2.2 g of sodium methoxide (10% by weight). After evaporating the solution, the residue was dissolved in methylene chloride, filtered first through Decalit and then through silicon dioxide evaporated and crystallized from isopropanol. There were obtained 17.0 g (92.8% of theory) of 2,2-dimethyl-5-amino-6-nitro-1,3-benzodioxole of melting point 128°-129° C.